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An In-depth Technical Guide to the Molecular Weight of 3,5-Dibromobenzene-1-sulfonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 3,5-
Dibromobenzene-1-sulfonyl chloride, a key reagent in organic synthesis, particularly in the
development of sulfonamide-based therapeutic agents. This document details the compound's
chemical properties, provides a detailed breakdown of its molecular weight, and outlines
relevant experimental protocols for its synthesis and analysis.

Compound Overview

3,5-Dibromobenzene-1-sulfonyl chloride is an organic compound with the IUPAC name 3,5-
dibromobenzenesulfonyl chloride[1]. It belongs to the class of sulfonyl chlorides, which are
characterized by a -SO2CI functional group attached to an organic radical. The presence of two
bromine atoms on the benzene ring makes it a valuable building block for introducing the 3,5-
dibromophenylsulfonyl moiety into molecules, a common strategy in medicinal chemistry to
modulate the physicochemical and pharmacological properties of drug candidates.

Quantitative Data: Molecular Weight and
Composition
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The molecular weight of a compound is a fundamental property, crucial for stoichiometric
calculations in chemical reactions and for the characterization of synthesized molecules. The
molecular formula for 3,5-Dibromobenzene-1-sulfonyl chloride is CeH3Br2ClO2S[1][2]. Its
molecular weight is 334.41 g/mol [1].

The following table provides a detailed breakdown of the molecular weight based on the atomic
weights of its constituent elements.

Atomic Weight Total Weight (
Element Symbol Count

(g/mol) g/mol )
Carbon C 6 12.011 72.066
Hydrogen H 3 1.008 3.024
Bromine Br 2 79.904 159.808
Chlorine Cl 1 35.453 35.453
Oxygen @) 2 15.999 31.998
Sulfur S 1 32.06 32.06
Total 334.409

Note: The calculated molecular weight may vary slightly from the reported value due to isotopic
abundances.

Logical Relationship of Atomic Components to
Molecular Weight

The following diagram illustrates the contribution of each element to the overall molecular
weight of 3,5-Dibromobenzene-1-sulfonyl chloride.
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Caption: Elemental contribution to the molecular weight.

Experimental Protocols

The synthesis of aryl sulfonyl chlorides, including 3,5-Dibromobenzene-1-sulfonyl chloride,
can be achieved through various methods. A common approach involves the chlorosulfonation
of the corresponding aromatic compound.

General Synthesis of an Aryl Sulfonyl Chloride

This protocol is a generalized procedure based on established methods for the synthesis of
sulfonyl chlorides[3][4].

Materials:

e 3,5-Dibromobenzene

e Chlorosulfonic acid

¢ Thionyl chloride or phosphorus pentachloride (optional, for conversion from sulfonic acid)
e Ice

o Dichloromethane (or other suitable organic solvent)

e Anhydrous sodium sulfate

Procedure:
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« In a round-bottom flask equipped with a stirrer and a dropping funnel, cool chlorosulfonic
acid to 0-5 °C in an ice bath.

» Slowly add 3,5-dibromobenzene to the cooled chlorosulfonic acid with constant stirring. The
reaction is exothermic and generates hydrogen chloride gas, so it must be performed in a
well-ventilated fume hood.

» After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for several hours until the reaction is complete (monitored by TLC or GC).

o Carefully pour the reaction mixture onto crushed ice to quench the excess chlorosulfonic
acid.

e The solid sulfonyl chloride will precipitate out of the aqueous solution.
o Collect the crude product by vacuum filtration and wash with cold water.

o For purification, the crude product can be recrystallized from a suitable solvent such as
hexane or a mixture of hexane and ethyl acetate.

e Dry the purified product under vacuum.

Analytical Methods for Characterization

The identity and purity of the synthesized 3,5-Dibromobenzene-1-sulfonyl chloride can be
confirmed using various analytical techniques[5][6].

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the structure of the compound by analyzing the chemical shifts and coupling
constants of the protons and carbons in the molecule.

e Mass Spectrometry (MS): Mass spectrometry, often coupled with Gas Chromatography (GC-
MS) or Liquid Chromatography (LC-MS), is used to determine the molecular weight of the
compound and to identify any impurities[6].

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic
vibrational frequencies of the functional groups present, particularly the S=O and S-Cl bonds
of the sulfonyl chloride group.
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Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the synthesis and purification of an aryl
sulfonyl chloride.
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Caption: Synthesis and purification workflow.

Conclusion

3,5-Dibromobenzene-1-sulfonyl chloride is a valuable reagent in organic and medicinal
chemistry. A thorough understanding of its molecular weight and methods for its synthesis and
characterization are essential for its effective use in research and development. This guide
provides the foundational knowledge required by professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359098#3-5-dibromobenzene-1-sulfonyl-chloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.env.go.jp/en/chemi/pops/Appendix/04-GuideLine/04Chapter3.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichlorobenzenesulfonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dichlorobenzenesulfonyl-chloride
https://www.benchchem.com/product/b1359098#3-5-dibromobenzene-1-sulfonyl-chloride-molecular-weight
https://www.benchchem.com/product/b1359098#3-5-dibromobenzene-1-sulfonyl-chloride-molecular-weight
https://www.benchchem.com/product/b1359098#3-5-dibromobenzene-1-sulfonyl-chloride-molecular-weight
https://www.benchchem.com/product/b1359098#3-5-dibromobenzene-1-sulfonyl-chloride-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1359098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

